Cas no 2090914-47-7 (Thiophene, 2-(bromomethyl)-4-(methoxymethyl)-)

Thiophene, 2-(bromomethyl)-4-(methoxymethyl)-, is a brominated thiophene derivative featuring both bromomethyl and methoxymethyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of the reactive bromomethyl group allows for further functionalization via nucleophilic substitution, while the methoxymethyl moiety enhances solubility and stability. Its well-defined structure and high purity make it suitable for precise synthetic applications, including cross-coupling reactions and polymer modifications. The compound’s balanced reactivity and stability under controlled conditions ensure reliable performance in complex chemical transformations.

Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- structure

2090914-47-7 structure

Product Name:Thiophene, 2-(bromomethyl)-4-(methoxymethyl)-

CAS No:2090914-47-7

MF:C₇H₉BrOS

MW:221.114760160446

CID:5241953

Update Time:2025-10-24

Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

- Thiophene, 2-(bromomethyl)-4-(methoxymethyl)-
- Inchi： 1S/C7H9BrOS/c1-9-4-6-2-7(3-8)10-5-6/h2,5H,3-4H2,1H3
- InChI Key： MQRFVDQDDYLKTC-UHFFFAOYSA-N
- SMILES： C1(CBr)SC=C(COC)C=1

Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-300515-1.0g	2-(bromomethyl)-4-(methoxymethyl)thiophene	2090914-47-7		1.0g	$0.0	2023-02-28

Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- Related Literature

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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on Thiophene, 2-(bromomethyl)-4-(methoxymethyl)-

Comprehensive Overview of Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- (CAS No. 2090914-47-7)

Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- (CAS No. 2090914-47-7) is a specialized organic compound belonging to the thiophene family, a class of heterocyclic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure with a bromomethyl group at the 2-position and a methoxymethyl group at the 4-position of the thiophene ring. Such functional groups make it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The growing interest in thiophene derivatives stems from their versatility in drug discovery and organic electronics. Researchers are increasingly exploring 2-(bromomethyl)-4-(methoxymethyl)-thiophene for its potential applications in OLEDs (Organic Light-Emitting Diodes) and conductive polymers, aligning with the global push for sustainable energy solutions. Its bromomethyl moiety allows for further functionalization, making it a key building block in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern organic synthesis.

In the pharmaceutical sector, thiophene-based compounds are gaining traction due to their bioactivity and structural diversity. The presence of both bromomethyl and methoxymethyl groups in this compound opens avenues for designing novel drug candidates targeting inflammation, cancer, and infectious diseases. Recent studies highlight its role in synthesizing small-molecule inhibitors and protease inhibitors, addressing unmet medical needs in precision medicine.

From an industrial perspective, CAS No. 2090914-47-7 is also relevant in the development of high-performance polymers and liquid crystals. Its structural attributes contribute to thermal stability and electronic properties, making it suitable for optoelectronic devices. As the demand for flexible electronics and wearable technology surges, this compound’s role in synthesizing π-conjugated systems becomes increasingly critical.

Environmental and regulatory considerations are also shaping the discourse around thiophene derivatives. With stricter guidelines on chemical safety, researchers are optimizing synthetic routes for 2-(bromomethyl)-4-(methoxymethyl)-thiophene to minimize waste and hazardous byproducts. Green chemistry principles, such as catalytic bromination and solvent-free reactions, are being applied to enhance its sustainability profile.

In summary, Thiophene, 2-(bromomethyl)-4-(methoxymethyl)- (CAS No. 2090914-47-7) is a multifaceted compound with significant potential across diverse fields. Its applications in drug discovery, organic electronics, and advanced materials underscore its importance in contemporary research and industry. As innovation continues, this compound is poised to play a pivotal role in addressing global challenges in healthcare and technology.